Cas no 2228674-65-3 (1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228674-65-3
• MF: C₁₂H₂₁F₂N
• MW: 217.298650503159
• CID: 6149459
• PubChem ID: 165629715
• Update Time: 2025-05-30

1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine
• EN300-1968565
• 2228674-65-3

• Inchi： 1S/C12H21F2N/c1-9(10-2-3-10)8-11(15)4-6-12(13,14)7-5-11/h9-10H,2-8,15H2,1H3
• InChI Key： NCSGAJIACNKNMO-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(CC(C)C1CC1)N)F

Computed Properties

• Exact Mass: 217.16420600g/mol
• Monoisotopic Mass: 217.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine

1-(2-Cyclopropylpropyl)-4,4-Difluorocyclohexan-1-Amine: A Comprehensive Overview

The compound 1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2228674-65-3) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a cyclohexane ring with fluorine substituents and an amine group. The presence of the cyclopropyl group further adds complexity to its molecular architecture, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine through a variety of methodologies. Researchers have explored the use of transition metal catalysts, such as palladium and nickel complexes, to facilitate key steps in its construction. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is crucial for applications in pharmaceuticals and agrochemicals.

The structural features of this compound make it particularly suitable for exploring its pharmacological properties. Studies have shown that 1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine exhibits promising activity in modulating certain biological pathways. For instance, its ability to interact with G-protein coupled receptors (GPCRs) has been a focal point in recent research. This interaction suggests potential applications in the development of novel therapeutic agents targeting conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological implications, this compound has also been investigated for its electronic properties. The fluorine atoms attached to the cyclohexane ring contribute significantly to the molecule's electron-withdrawing effects, which can influence its reactivity in various chemical transformations. This property has led to explorations in materials science, where 1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine is being considered as a building block for advanced polymers and electronic materials.

The cyclopropyl group within the molecule introduces additional strain and rigidity, which can be exploited for designing molecules with enhanced stability or specific reactivity profiles. Recent studies have utilized computational chemistry techniques to model the electronic structure and conformational preferences of this compound. These insights are invaluable for predicting its behavior in different chemical environments and optimizing its use in practical applications.

Furthermore, the synthesis and characterization of 1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine have contributed to our understanding of stereochemical control in complex molecules. The ability to synthesize enantiomerically pure samples has opened new avenues for studying chiral recognition and asymmetric catalysis. This knowledge is critical for advancing drug discovery programs where stereochemistry plays a pivotal role in determining efficacy and safety.

In conclusion, 1-(2-cyclopropylpropyl)-4,4-difluorocyclohexan-1-amine stands as a testament to the ingenuity of modern chemical synthesis and its potential impact across diverse scientific disciplines. As research continues to uncover new facets of this compound's properties and applications, it is poised to become an essential tool in both academic and industrial settings.